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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG7-t-butyl ester is not readily

available. The following information is synthesized from the SDS of a closely related

compound, Amino-PEG7-t-butyl ester, data from PubChem for m-PEG7-t-butyl ester, and

general principles of laboratory safety for PEGylated compounds. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for specific disposal

protocols.

This guide provides essential safety and logistical information for the proper disposal of m-
PEG7-t-butyl ester, designed for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Chemical and Physical Properties
A summary of the known physical and chemical properties of m-PEG7-t-butyl ester is provided

below. This information is crucial for the correct handling and storage of the compound.
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Property Value Source

Molecular Formula C₂₀H₄₀O₉ PubChem[1]

Molecular Weight 424.5 g/mol PubChem[1]

Appearance
Assumed to be a viscous liquid

or solid
General

Solubility Soluble in aqueous media DC Chemicals[2]

Storage Temperature Store at -20°C (as powder) DC Chemicals[3]

Hazard Identification and Personal Protective Equipment
(PPE)
Based on data for related compounds, m-PEG7-t-butyl ester should be handled with care. The

GHS hazard statements for a similar PEG7-t-butyl ester suggest it may be harmful if

swallowed, and cause skin, eye, and respiratory irritation. The Amino-PEG7-t-butyl ester is

noted as being very toxic to aquatic life with long-lasting effects[3].

Hazard Statement Precautionary Statement

H302: Harmful if swallowed[3] P264: Wash skin thoroughly after handling.[3]

H410: Very toxic to aquatic life with long lasting

effects[3]

P270: Do not eat, drink or smoke when using

this product.[3]

P273: Avoid release to the environment.[3]

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[3]

P501: Dispose of contents/container to an

approved waste disposal plant.[3][4]

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.
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Hand Protection: Protective gloves (e.g., nitrile).

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator if aerosols

may be generated.

Experimental Protocols: Spill and Disposal Procedures
The following protocols provide a step-by-step guide for managing spills and disposing of m-
PEG7-t-butyl ester.

Spill Containment and Cleanup:

Ensure Safety: Evacuate non-essential personnel from the spill area. Ensure adequate

ventilation.

Wear Appropriate PPE: Don the required personal protective equipment.

Contain the Spill: For liquid spills, absorb with an inert, non-combustible material such as

diatomite or universal binders. For solid spills, carefully sweep up to avoid dust formation.

Collect Waste: Place the absorbed material or swept-up solid into a suitable, labeled, and

sealed container for disposal.

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.

Dispose of Contaminated Materials: All materials used for cleanup should be placed in the

hazardous waste container.

Disposal of Unused m-PEG7-t-butyl Ester:

The primary method for the disposal of m-PEG7-t-butyl ester is through an approved chemical

waste disposal service.

Labeling: Ensure the waste container is clearly and accurately labeled with the chemical

name and any known hazards.
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Packaging: The waste should be in a sealed, non-reactive container. Do not mix with

incompatible materials such as strong acids, strong alkalis, or strong oxidizing/reducing

agents.

Storage: Store the waste container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition, pending collection.

Professional Disposal: Arrange for the collection of the chemical waste by a licensed and

approved waste disposal contractor. Adhere to all local, state, and federal regulations for

hazardous waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of m-PEG7-t-butyl
ester, from initial handling to final disposal.

Caption: Workflow for the safe disposal of m-PEG7-t-butyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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